Cas no 1247894-26-3 (1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde)

• Product Name: 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde
• CAS No: 1247894-26-3
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD16695424
• CID: 4580666
• PubChem ID: 62222808
• Update Time: 2025-09-27

1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde

• MDL： MFCD16695424
• Inchi： 1S/C7H6N2O/c1-2-4-9-5-3-8-7(9)6-10/h1,3,5-6H,4H2
• InChI Key： AHOSJXZFHMJEHE-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CC#C)C=CN=1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 281.7±42.0 °C at 760 mmHg
• Flash Point: 124.2±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde

1-(Prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde: A Versatile Building Block in Organic Synthesis

1-(Prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde (CAS No. 1247894-26-3) is a highly valuable imidazole derivative that has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceutical research and material science. This compound, featuring both an alkynyl group and an aldehyde functionality, serves as a crucial intermediate in the synthesis of various biologically active molecules and functional materials.

The molecular structure of 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde combines the reactivity of an imidazole ring with the versatility of propynyl and formyl groups, making it particularly useful for click chemistry applications and heterocyclic compound synthesis. Researchers have increasingly focused on this compound as the demand for novel drug discovery intermediates and bioconjugation reagents continues to grow in the pharmaceutical industry.

Recent studies highlight the importance of 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde in developing targeted drug delivery systems and biocompatible materials. Its ability to participate in various chemical transformations, including Huigsen 1,3-dipolar cycloadditions and nucleophilic additions, makes it particularly valuable for creating molecular scaffolds with potential therapeutic applications. The compound's CAS 1247894-26-3 has become a frequently searched term among medicinal chemists exploring new small molecule inhibitors and enzyme modulators.

In material science, 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde has shown promise in the development of functional polymers and smart materials. The propynyl group allows for efficient polymerization through click chemistry approaches, while the aldehyde functionality provides an anchor point for further modifications. This dual reactivity has made the compound particularly interesting for researchers working on responsive hydrogels and biomimetic materials.

The synthesis and applications of 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde have become hot topics in organic chemistry forums and scientific publications. Many researchers are investigating its potential in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its ability to form stable linkages while maintaining functionality is highly valued. The compound's CAS number 1247894-26-3 frequently appears in patent applications related to these advanced materials.

From a commercial perspective, the demand for high-purity 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde has been steadily increasing. Suppliers specializing in fine chemicals and research chemicals have noted growing interest from both academic institutions and pharmaceutical companies. The compound's versatility as a molecular building block makes it particularly attractive for high-throughput screening and combinatorial chemistry applications.

Recent advancements in green chemistry have also focused on developing more sustainable synthetic routes to 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde. Researchers are exploring catalyst-free approaches and microwave-assisted synthesis methods to improve the compound's accessibility while reducing environmental impact. These developments align with the growing emphasis on sustainable chemical production in the pharmaceutical industry.

Quality control and characterization of 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde remain crucial aspects for researchers and manufacturers. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to ensure the compound's purity and structural integrity. The CAS 1247894-26-3 specification sheets typically include detailed information about these quality parameters to meet the stringent requirements of research applications.

Looking forward, the applications of 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde are expected to expand further as new synthetic methodologies emerge. Its role in developing bioconjugates for diagnostic applications and therapeutic agents for various diseases continues to be an active area of investigation. The compound's unique combination of functional groups positions it as a key player in the ongoing search for novel bioactive compounds and advanced materials.

For researchers working with 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde, proper handling and storage conditions are essential to maintain its stability. The compound should be stored in anhydrous conditions at appropriate temperatures to prevent degradation of its sensitive functional groups. These practical considerations are particularly important for laboratories engaged in long-term projects involving this valuable chemical intermediate.

The scientific community continues to explore new derivatives and analogs of 1-(prop-2-yn-1-yl)-1H-imidazole-2-carbaldehyde, expanding its utility across different research domains. From medicinal chemistry to materials engineering, this compound's versatility ensures its ongoing relevance in cutting-edge scientific research and industrial applications.